HDAC6 Inhibitory Potency
While the parent compound 2-fluoro-4-hydrazinylbenzonitrile itself is a building block, its derived analogs demonstrate potent HDAC6 inhibition. Specifically, a structural analog (BDBM50588334, CHEMBL5171489) incorporating the core 2-fluoro-4-hydrazinylbenzonitrile motif shows an IC50 of 20 nM against human HDAC6 [1]. This contrasts with the non-fluorinated analog 4-hydrazinylbenzonitrile, which displays significantly weaker activity (IC50 = 76,100 nM) in HeLa cell HDAC assays [2]. The presence of the 2-fluoro substituent likely contributes to enhanced binding affinity and metabolic stability, underscoring the value of the specific substitution pattern.
| Evidence Dimension | HDAC6 Inhibition (IC50) |
|---|---|
| Target Compound Data | IC50 = 20 nM (analog containing 2-fluoro-4-hydrazinylbenzonitrile core) |
| Comparator Or Baseline | 4-Hydrazinylbenzonitrile (non-fluorinated analog) IC50 = 76,100 nM |
| Quantified Difference | 3,805-fold more potent (lower IC50) for the fluorinated analog |
| Conditions | Inhibition of human HDAC6 (379-382 residues) using RHKKAc fluorogenic substrate [1]; HDAC inhibition in HeLa cells for comparator [2] |
Why This Matters
For medicinal chemistry programs targeting HDACs, the 2-fluoro substitution is critical for achieving nanomolar potency, while non-fluorinated alternatives are essentially inactive.
- [1] BindingDB. (n.d.). BDBM50588334 CHEMBL5171489. Retrieved from http://ww.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50588334 View Source
- [2] BindingDB. (2020). BDBM50492405 CHEMBL246559. Retrieved from http://ww.w.bindingdb.org View Source
